Cas no 122801-17-6 (Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester)

Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester structure
122801-17-6 structure
Product Name:Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester
CAS No:122801-17-6
MF:C9H14O3
MW:170.205663204193
MDL:MFCD24697956
CID:3692679
PubChem ID:359301
Update Time:2025-09-21

Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester
    • methyl 4-methyl-2-oxocyclohexanecarboxylate
    • methyl 4-methyl-2-oxocyclohexane-1-carboxylate
    • NCI60_005927
    • NSC-620049
    • SY393992
    • EN300-7123297
    • NSC620049
    • 122801-17-6
    • CHEMBL1989368
    • methyl4-methyl-2-oxocyclohexane-1-carboxylate
    • SCHEMBL6923072
    • MDL: MFCD24697956
    • Inchi: 1S/C9H14O3/c1-6-3-4-7(8(10)5-6)9(11)12-2/h6-7H,3-5H2,1-2H3
    • InChI Key: HJVVHNOHVUFRKU-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)CCC(C)CC1=O

Computed Properties

  • Exact Mass: 170.094294304Da
  • Monoisotopic Mass: 170.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.4Ų

Cyclohexanecarboxylic acid, 4-methyl-2-oxo-, methyl ester Pricemore >>

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